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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-aminonicotinate, a

pivotal building block in the synthesis of novel therapeutic agents. This document outlines its

chemical properties, detailed experimental protocols for its synthesis, and its applications in

medicinal chemistry.

Core Molecular and Physical Properties
Methyl 2-aminonicotinate is a derivative of nicotinic acid, a form of vitamin B3. Its structure,

featuring both an amino group and a methyl ester on a pyridine ring, makes it a versatile

intermediate for a wide range of chemical modifications.[1] This bifunctionality is crucial for its

role in the development of complex molecules with specific biological activities.

Table 1: Physicochemical Properties of Methyl 2-Aminonicotinate[1]
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Property Value

Molecular Weight 152.15 g/mol

Molecular Formula C₇H₈N₂O₂

CAS Number 14667-47-1

Melting Point 82-86 °C

Boiling Point 251.3 ± 20.0 °C at 760 mmHg

Density 1.238 ± 0.06 g/cm³

Appearance Off-white to white powder/crystal

Solubility Soluble in Methanol

Synthesis of Methyl 2-Aminonicotinate
The primary route for the synthesis of methyl 2-aminonicotinate is through the esterification

of 2-aminonicotinic acid. Below are two detailed experimental protocols for this conversion.

Experimental Protocol 1: Microwave-Assisted
Esterification
This method utilizes microwave irradiation to accelerate the esterification reaction.

Workflow Diagram: Microwave-Assisted Synthesis
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Evaporate solvent Methyl 2-Aminonicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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